tert-butyl 4,4-difluoro-3-(methylamino)piperidine-1-carboxylate
Overview
Description
Tert-butyl 4,4-difluoro-3-(methylamino)piperidine-1-carboxylate is a synthetic compound with a variety of applications. It is a versatile compound that can be used as a building block for other molecules, as a reagent in organic synthesis, and as a catalyst in chemical reactions. This compound has recently become an important tool in the fields of biochemistry and physiological research due to its unique properties.
Scientific Research Applications
Tert-butyl 4,4-difluoro-3-(methylamino)piperidine-1-carboxylate has a number of applications in scientific research. It can be used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a building block for other molecules. It has also been used as an inhibitor of certain enzymes, as a ligand for metal ions, and as a substrate for certain enzymes. In addition, it has been used to study the structure and function of proteins, as well as to study the biochemical and physiological effects of certain drugs.
Mechanism of Action
The mechanism of action of tert-butyl 4,4-difluoro-3-(methylamino)piperidine-1-carboxylate is not yet fully understood. However, it is believed to interact with certain enzymes, metal ions, and proteins in the body. It is also believed to interact with certain drugs, resulting in changes in their biochemical and physiological effects.
Biochemical and Physiological Effects
Tert-butyl 4,4-difluoro-3-(methylamino)piperidine-1-carboxylate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit certain enzymes, bind to certain metal ions, and interact with certain proteins. It has also been shown to alter the biochemical and physiological effects of certain drugs.
Advantages and Limitations for Lab Experiments
Tert-butyl 4,4-difluoro-3-(methylamino)piperidine-1-carboxylate has a number of advantages and limitations when used in laboratory experiments. It is relatively easy to synthesize and can be used in a variety of reactions. It is also relatively stable and can be stored for long periods of time. However, it is also toxic and must be handled with care. In addition, it is not very soluble in water and may not be suitable for certain experiments.
Future Directions
The potential future applications of tert-butyl 4,4-difluoro-3-(methylamino)piperidine-1-carboxylate are numerous. It could be used to study the structure and function of proteins and enzymes, as well as to study the biochemical and physiological effects of certain drugs. It could also be used as a reagent in organic synthesis and as a catalyst in chemical reactions. In addition, it could be used to synthesize novel compounds with a variety of applications.
Synthesis Methods
Tert-butyl 4,4-difluoro-3-(methylamino)piperidine-1-carboxylate can be synthesized in a number of ways. One method involves the reaction of tert-butyl 4-fluoro-3-(methylamino)piperidine-1-carboxylate with difluoroacetic acid in the presence of a base, such as sodium hydroxide or potassium carbonate. This reaction produces the desired product in high yields. Another method involves the reaction of tert-butyl 4-fluoro-3-(methylamino)piperidine-1-carboxylate with difluoroacetic anhydride in the presence of a base, such as potassium carbonate or sodium hydroxide. This reaction also produces the desired product in high yields.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4,4-difluoro-3-(methylamino)piperidine-1-carboxylate involves the reaction of tert-butyl 4,4-difluoro-3-oxopiperidine-1-carboxylate with methylamine.", "Starting Materials": [ "tert-butyl 4,4-difluoro-3-oxopiperidine-1-carboxylate", "methylamine" ], "Reaction": [ "Add tert-butyl 4,4-difluoro-3-oxopiperidine-1-carboxylate to a reaction flask", "Add methylamine to the reaction flask", "Heat the reaction mixture to 80-90°C for 12-16 hours", "Cool the reaction mixture to room temperature", "Extract the product with ethyl acetate", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure", "Purify the product by column chromatography using a mixture of hexane and ethyl acetate as the eluent" ] } | |
CAS RN |
2770358-91-1 |
Product Name |
tert-butyl 4,4-difluoro-3-(methylamino)piperidine-1-carboxylate |
Molecular Formula |
C11H20F2N2O2 |
Molecular Weight |
250.3 |
Purity |
95 |
Origin of Product |
United States |
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